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Compound of Interest

Compound Name: 1-Methylanthracene

Cat. No.: B1217907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development professionals. 1-Methylanthracene is a chemical compound with limited publicly

available, specific toxicological data. Much of the information presented is extrapolated from

data on the parent compound, anthracene, and other polycyclic aromatic hydrocarbons (PAHs).

All handling of this chemical should be conducted by trained personnel in a controlled

laboratory setting with appropriate personal protective equipment.

Chemical and Physical Properties
1-Methylanthracene is a polycyclic aromatic hydrocarbon (PAH). Its fundamental properties

are summarized below.
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Property Value Source

CAS Number 610-48-0 --INVALID-LINK--

Molecular Formula C₁₅H₁₂ --INVALID-LINK--

Molecular Weight 192.26 g/mol --INVALID-LINK--

Appearance Yellow crystalline solid [Various Suppliers]

Melting Point 86-88 °C [Various Suppliers]

Boiling Point 363 °C [Various Suppliers]

Solubility
Insoluble in water; Soluble in

alcohol
[Various Suppliers]

Hazard Identification and Classification
There is conflicting information regarding the GHS classification of 1-Methylanthracene. While

some suppliers of 1-Methylanthracene in solution classify the mixture as hazardous, the

European Chemicals Agency (ECHA) database, based on a limited number of notifications,

indicates that 1-methylanthracene does not meet the criteria for classification.[1] Given the

known hazards of the parent compound, anthracene, and other PAHs, a cautious approach is

warranted.

Potential Hazards (extrapolated from anthracene and related PAHs):

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.[2][3]

Phototoxicity, an enhanced skin irritation in the presence of UV light, is a known hazard for

anthracene and should be considered a potential risk.

Eye Irritation: May cause eye irritation.[2][3]

Respiratory Irritation: Inhalation of dusts may cause respiratory tract irritation.[2][3]

Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies

anthracene as "possibly carcinogenic to humans" (Group 2B).[4] While specific data for 1-
methylanthracene is lacking, it should be handled as a potential carcinogen.
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Aquatic Toxicity: Anthracene is very toxic to aquatic life with long-lasting effects.[5][6] It is

expected that 1-methylanthracene presents a similar environmental hazard.

Exposure Controls and Personal Protection
To minimize exposure, the following controls and personal protective equipment (PPE) are

mandatory when handling 1-Methylanthracene.

Control Specification

Engineering Controls
- Use in a well-ventilated area, preferably within

a chemical fume hood.

Eye/Face Protection - Chemical safety goggles or a face shield.

Skin Protection

- Compatible chemical-resistant gloves (e.g.,

Nitrile rubber). - A lab coat or chemical-resistant

apron.

Respiratory Protection

- For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter is recommended.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid generating dust. Keep away from

ignition sources.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Protect

from light.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Toxicological Information
Specific quantitative toxicological data for 1-Methylanthracene is not readily available in the

public domain. The following information is based on the parent compound, anthracene, and

general knowledge of PAHs.
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Toxicity Data Value Remarks

Acute Oral Toxicity (LD50)

No data available for 1-

Methylanthracene. For

anthracene, LD50 (rat) is

reported as >16 g/kg, though

this value is from older studies.

[6]

Due to the lack of specific

data, 1-Methylanthracene

should be handled with care.

Acute Dermal Toxicity (LD50) No data available. Avoid skin contact.

Acute Inhalation Toxicity

(LC50)
No data available. Avoid inhaling dust.

Skin Corrosion/Irritation

Expected to be a skin irritant

based on data for anthracene.

[2][3]

Phototoxicity is a potential

concern.

Serious Eye Damage/Irritation

Expected to be an eye irritant

based on data for anthracene.

[2][3]

Respiratory or Skin

Sensitization
No data available.

Germ Cell Mutagenicity

Studies on anthracene have

shown mixed results, with

some evidence of mutagenicity

in the presence of metabolic

activation. One study indicated

that 1-methylanthracene was

not mutagenic in Salmonella

typhimurium.

Further investigation is

needed.

Carcinogenicity

Classified as a potential

carcinogen based on the IARC

classification of anthracene

(Group 2B).[4]

Reproductive Toxicity No data available.

Specific Target Organ Toxicity No data available.
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Experimental Protocols
Detailed, validated experimental protocols for the safety and toxicity testing of 1-
Methylanthracene are not publicly available. However, standardized OECD guidelines are

available for testing the toxicological endpoints of chemical substances. Researchers should

adapt these established protocols for the evaluation of 1-Methylanthracene.

General Experimental Workflow for In Vitro Genotoxicity Testing:

Preparation

Exposure

Assays

Data Analysis

1-Methylanthracene Stock Solution

Treat Cells with 1-Methylanthracene
(+/- S9 Mix)S9 Metabolic Activation Mix

Cell Culture (e.g., CHO, HepG2)

Ames Test (Mutagenicity)

Micronucleus Assay (Clastogenicity)

Comet Assay (DNA Damage)

Quantify Genotoxic Effects Report Findings

Click to download full resolution via product page

General workflow for in vitro genotoxicity assessment of 1-Methylanthracene.

Key OECD Test Guidelines for Consideration:

OECD 423: Acute Oral Toxicity - Acute Toxic Class Method.[7]

OECD 404: Acute Dermal Irritation/Corrosion.

OECD 405: Acute Eye Irritation/Corrosion.

OECD 471: Bacterial Reverse Mutation Test (Ames Test).
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OECD 487: In Vitro Mammalian Cell Micronucleus Test.

OECD 451: Carcinogenicity Studies.[8]

Potential Signaling Pathways and Metabolism
The specific metabolic pathways and cellular signaling targets of 1-Methylanthracene have

not been extensively studied. However, based on the known metabolism of other PAHs, a

general pathway can be proposed.

Proposed Metabolic Activation Pathway of 1-Methylanthracene:

PAHs are generally metabolized by cytochrome P450 (CYP) enzymes and epoxide hydrolase

to form reactive diol epoxides, which can bind to DNA and potentially initiate carcinogenesis.

1-Methylanthracene
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Proposed metabolic activation pathway for 1-Methylanthracene.

Potential for Interaction with Cellular Signaling Pathways:

While direct evidence for 1-Methylanthracene is lacking, other carcinogenic PAHs, such as

7,12-dimethylbenz[a]anthracene (DMBA), have been shown to impact key signaling pathways

involved in cell proliferation and survival, such as the Wnt/β-catenin pathway. It is plausible that

1-Methylanthracene or its metabolites could interact with pathways like the Aryl Hydrocarbon

Receptor (AhR) pathway, Mitogen-Activated Protein Kinase (MAPK) pathway, or the PI3K/Akt

pathway, which are known to be affected by various environmental toxicants.

Hypothetical Signaling Cascade Perturbation by a PAH Metabolite:

PAH Metabolite
(e.g., Diol Epoxide)

Aryl Hydrocarbon
Receptor (AhR)

Activation

MAPK Pathway

Activation

PI3K/Akt Pathway

Activation

Increased Cell
Proliferation

Inhibition of
Apoptosis

Click to download full resolution via product page

Hypothetical signaling pathway interactions of a PAH metabolite.

Disposal Considerations
Dispose of 1-Methylanthracene and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not allow it to enter the environment.

This guide provides a summary of the available health and safety information for 1-
Methylanthracene, highlighting the significant data gaps. All work with this compound should

be performed with the utmost caution, assuming it possesses hazards similar to or greater than
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its parent compound, anthracene. Further research is critically needed to fully characterize the

toxicological profile of 1-Methylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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